Cas no 1283418-95-0 (1-(cyclopentylmethyl)piperazin-2-one)

• Product Name: 1-(cyclopentylmethyl)piperazin-2-one
• CAS No: 1283418-95-0
• CID: 4586092
• PubChem ID: 62310406
• Update Time: 2025-10-31

1-(cyclopentylmethyl)piperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(cyclopentylmethyl)piperazin-2-one

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-(cyclopentylmethyl)piperazin-2-one

Chemical Profile of 1-(cyclopentylmethyl)piperazin-2-one (CAS No. 1283418-95-0)

1-(cyclopentylmethyl)piperazin-2-one is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework and potential biological activities. This compound, identified by the chemical abstracts service number CAS No. 1283418-95-0, has garnered attention due to its role as a key intermediate in the synthesis of various pharmacologically active molecules. The presence of both a cyclopentylmethyl group and a piperazine ring in its molecular structure imparts distinct chemical properties that make it a valuable building block in medicinal chemistry.

The molecular structure of 1-(cyclopentylmethyl)piperazin-2-one consists of a piperazine core substituted with a cyclopentylmethyl group at the N1 position and a carbonyl group at the C2 position. This configuration allows for diverse functionalization, making it a versatile precursor in the development of novel therapeutic agents. The compound’s solubility profile, thermal stability, and reactivity are influenced by these structural features, which are critical factors in its application within synthetic chemistry.

In recent years, 1-(cyclopentylmethyl)piperazin-2-one has been explored in several research studies for its potential pharmacological effects. The piperazine moiety is well-known for its role in various bioactive compounds, including antipsychotics, antidepressants, and antihistamines. The cyclopentylmethyl group further enhances the compound’s complexity, contributing to its unique interaction with biological targets. This combination has led to investigations into its possible applications as an intermediate in the synthesis of drugs targeting neurological and cardiovascular disorders.

One of the most compelling aspects of 1-(cyclopentylmethyl)piperazin-2-one is its utility in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer and inflammatory conditions. Researchers have leveraged the structural flexibility of this compound to design derivatives that exhibit potent inhibitory activity against specific kinases. For instance, modifications to the cyclopentylmethyl group have been shown to enhance binding affinity and selectivity, leading to more effective therapeutic outcomes.

The synthesis of 1-(cyclopentylmethyl)piperazin-2-one involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. One common approach involves the condensation of cyclopentanone with N-methylpiperazine followed by oxidation and subsequent functional group transformations. These synthetic routes underscore the importance of 1-(cyclopentylmethyl)piperazin-2-one as a synthetic intermediate, enabling access to a wide array of structurally diverse compounds.

Recent advancements in computational chemistry have further enhanced the understanding of 1-(cyclopentylmethyl)piperazin-2-one’s reactivity and interactions. Molecular modeling studies have provided insights into how this compound binds to biological targets at the atomic level. These insights are invaluable for designing next-generation drugs with improved efficacy and reduced side effects. The integration of experimental data with computational predictions has become a cornerstone in modern drug discovery, where compounds like 1-(cyclopentylmethyl)piperazin-2-one serve as critical scaffolds.

The pharmaceutical industry continues to explore novel applications for 1-(cyclopentylmethyl)piperazin-2-one, driven by its structural versatility and potential therapeutic benefits. Ongoing clinical trials and preclinical studies are evaluating derivatives of this compound for their efficacy in treating conditions such as chronic pain, neurodegenerative diseases, and autoimmune disorders. The results from these studies are expected to provide further validation for its role as a key intermediate in drug development.

Environmental considerations also play a significant role in the utilization of 1-(cyclopentylmethyl)piperazin-2-one. Sustainable synthetic methods are being developed to minimize waste and reduce environmental impact while maintaining high yields and purity standards. Green chemistry principles are being applied to optimize reaction conditions, ensuring that the production process aligns with global sustainability goals.

In conclusion, 1-(cyclopentylmethyl)piperazin-2-one (CAS No. 1283418-95-0) represents a fascinating compound with broad applications in pharmaceutical chemistry. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules targeting various diseases. As research progresses, new derivatives and applications are likely to emerge, further solidifying its importance in drug discovery and development.